3-(4-Methoxyphenyl)-5-(1-tosylpiperidin-4-yl)-1,2,4-oxadiazole

• IUPAC Name: 3-(4-methoxyphenyl)-5-[1-(4-methylphenyl)sulfonylpiperidin-4-yl]-1,2,4-oxadiazole
• InChI: InChI=1S/C21H23N3O4S/c1-15-3-9-19(10-4-15)29(25,26)24-13-11-17(12-14-24)21-22-20(23-28-21)16-5-7-18(27-2)8-6-16/h3-10,17H,11-14H2,1-2H3
• InChI Key: BXRFDQUUTOSYRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N2CCC(CC2)C3=NC(=NO3)C4=CC=C(C=C4)OC
• Molecular Formula: C21H23N3O4S
• Molecular Weight: 413.5 g/mol

Description

3-(4-Methoxyphenyl)-5-(1-tosylpiperidin-4-yl)-1,2,4-oxadiazole, also known as MPO, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial and Antifungal Applications

1,2,4-oxadiazole derivatives are investigated for their potent antimicrobial and antifungal properties. For instance, novel coumarins featuring 1,2,4-oxadiazole synthesized through a one-pot condensation reaction exhibited significant antibacterial and antifungal activities (Krishna et al., 2015). Such compounds, due to their heterocyclic structure, are explored for their efficacy against a range of microbial pathogens, potentially contributing to the development of new antimicrobial agents.

Corrosion Inhibition

Oxadiazole derivatives have shown effectiveness as corrosion inhibitors, demonstrating the chemical versatility and applicability of this class of compounds beyond pharmacological uses. A study on 2,5-bis(4-methoxyphenyl)-1,3,4-oxadiazole as a corrosion inhibitor for mild steel in sulfuric acid medium highlighted its high efficiency and the role of oxadiazole molecules in adsorption on metal surfaces (Bouklah et al., 2006). This application is critical in industrial settings where corrosion resistance is paramount.

Anticancer Potential

Research into 1,2,4-oxadiazole derivatives has also uncovered their potential as anticancer agents. The synthesis and evaluation of derivatives for anticancer activity against various human cancer cell lines reveal that these compounds can exhibit good to moderate activity, suggesting their utility in cancer therapy (Yakantham et al., 2019). This area of research is particularly promising for the development of new chemotherapeutic options.

Nematocidal Activity

Another intriguing application of 1,2,4-oxadiazole derivatives is in the field of agriculture, specifically as nematocidal agents. Compounds with a 1,2,4-oxadiazole core have been synthesized and tested for their activity against nematodes, showing promising results and suggesting potential as lead compounds for developing new nematicides (Liu et al., 2022).